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Compound of Interest

Compound Name: Teasterone

Cat. No.: B1253636 Get Quote

This guide provides a comprehensive overview of the chemical structure, stereochemistry,

physicochemical properties, and analytical and synthetic methodologies related to

testosterone. It is intended for researchers, scientists, and professionals involved in drug

development and related fields.

Chemical Structure and Stereochemistry
Testosterone is a naturally occurring steroid hormone belonging to the androgen group.[1][2] Its

chemical structure is based on the androstane nucleus, which consists of four fused rings:

three cyclohexane rings and one cyclopentane ring.[3] The systematic IUPAC name for

testosterone is (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-

1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one.[4]

The testosterone molecule possesses a ketone group at the C-3 position and a hydroxyl group

at the C-17 position. A double bond is present between the C-4 and C-5 positions of the A-ring.

[3] The stereochemistry of testosterone is critical for its biological activity. The hydroxyl group at

the C-17 position is in the beta (β) configuration, meaning it projects above the plane of the

steroid nucleus. This is a key feature for its interaction with the androgen receptor. The fusion

of the rings also creates a specific three-dimensional structure that is essential for its function.

High-resolution rotational spectroscopy has revealed that in the gas phase, testosterone

adopts an extended disposition.[5][6]
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A summary of the key physicochemical properties of testosterone is presented in the table

below.

Property Value Reference(s)

Molecular Formula C₁₉H₂₈O₂ [4][7]

Molecular Weight 288.42 g/mol [4][7]

Melting Point 155 °C [4][8]

Appearance White crystalline powder [8][9]

Optical Rotation [α]²⁴_D_ +109° (c=4 in ethanol) [4][8]

Water Solubility 23.4 mg/L (at 25 °C) [4]

Solubility in Organic Solvents

Soluble in ethanol, ether,

chloroform, and other organic

solvents.

[7][8][10][11]

logP (Octanol/Water) 3.32 [4]

Experimental Protocols
Synthesis of Testosterone from Cholesterol
The biosynthesis and chemical synthesis of testosterone often start from cholesterol. The

following is a generalized multi-step synthetic pathway.

Experimental Workflow for Testosterone Synthesis from Cholesterol
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Cholesterol Pregnenolone CYP11A1 (Side-chain cleavage) Progesterone 3β-HSD Androstenedione CYP17A1 (17α-hydroxylase/17,20-lyase) Testosterone 17β-HSD

Serum Sample

Spike with Internal Standard (e.g., Testosterone-d3)

Liquid-Liquid Extraction (e.g., with ethyl acetate:hexane)

Evaporate to Dryness

Reconstitute in Mobile Phase

Liquid Chromatography Separation (C18 column)

Tandem Mass Spectrometry Detection

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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